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Compound of Interest

Compound Name: Allylanisole

Cat. No.: B13554440 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Allylanisole (also known as estragole), a combustible liquid that

requires careful management. By adhering to these procedures, you can minimize risks and

ensure the integrity of your work.

Hazard Identification and Personal Protective
Equipment (PPE)
Allylanisole is classified as a hazardous chemical with the following potential effects:

Combustible liquid and vapor[1][2]

Harmful if swallowed[2][3][4]

Causes skin and eye irritation[1][2][4]

May cause an allergic skin reaction[3][4]

Suspected of causing genetic defects and cancer[3]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Allylanisole:
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PPE Category Specific Requirements

Eye Protection

Wear safety glasses with side-shields or

chemical goggles. If splashing is possible, a

face shield is also recommended.[1]

Hand Protection

Wear chemically resistant gloves, such as nitrile

rubber (0.4mm thickness).[5] Always inspect

gloves prior to use and dispose of contaminated

gloves properly.[5]

Skin Protection
Wear appropriate protective clothing to prevent

skin exposure, such as a lab coat.[1][2]

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate or exposure limits may be

exceeded, a NIOSH/MSHA approved respirator

should be used.[1]

Operational Plan for Safe Handling
A systematic approach to handling Allylanisole from receipt to disposal is critical for safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]

Store separately from incompatible materials, such as strong oxidizing agents.[1]

2. Handling and Use:

All handling of Allylanisole should be conducted in a chemical fume hood to ensure

adequate ventilation.[1]

Avoid contact with eyes, skin, and clothing.[1]
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Do not eat, drink, or smoke in areas where Allylanisole is handled.[4]

Wash hands thoroughly after handling.[1]

Use non-sparking tools to prevent ignition.[4]

3. Spill Response:

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[1][5]

Ensure adequate ventilation.[1]

Wear the appropriate PPE as outlined above.

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[1]

Collect the absorbed material and place it in a suitable, sealed container for disposal.[6]

The following workflow outlines the necessary steps for responding to an Allylanisole spill:
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Workflow for Allylanisole Spill Response

Spill Occurs

Evacuate Area & Remove Ignition Sources

Ensure Adequate Ventilation

Wear Full PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Report Incident

Click to download full resolution via product page

Workflow for responding to an Allylanisole spill.
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Disposal Plan
Proper disposal of Allylanisole and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations for complete and accurate classification.[1]

Containerization: All waste, including unused product and contaminated materials (e.g.,

absorbent materials, gloves, and clothing), should be collected in a designated, properly

labeled, and sealed container.

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in the regular trash.[2] Contaminated

clothing should be properly cleaned before reuse or disposed of as hazardous waste.[1]

Toxicological and Physical Data
The following table summarizes key quantitative data for Allylanisole:

Property Value Reference

Flash Point 81 °C (177.8 °F) - closed cup [1][2][7]

Boiling Point 215-216 °C at 760 mmHg [2][7]

Density 0.965 g/mL at 25 °C [7]

Oral LD50 (Rat) 1230 mg/kg [1]

Oral LD50 (Mouse) 1250 mg/kg [1]

Skin LD50 (Rabbit) >5 g/kg [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/26033.pdf
https://www.fishersci.com/store/msds?partNumber=AC102880050&productDescription=4-ALLYLANISOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB36900&dnl=sd_-_4-Allylanisol_CAS_140-67-0_EC_205-427-8_%28SB36900%29_%28EU%29.pdf
https://www.echemi.com/produce/pr2204188028-4-allylanisole.html
https://www.aurochemicals.com/wp-content/uploads/2019/04/METHYL-CHAVICOL-ESTRAGOLE-Natural-SDS-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Estragole
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a29208
https://www.benchchem.com/product/b13554440#personal-protective-equipment-for-handling-allylanisole
https://www.benchchem.com/product/b13554440#personal-protective-equipment-for-handling-allylanisole
https://www.benchchem.com/product/b13554440#personal-protective-equipment-for-handling-allylanisole
https://www.benchchem.com/product/b13554440#personal-protective-equipment-for-handling-allylanisole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13554440?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13554440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

